5-Methyl-5,6-dihydropteroylglutamic acid

• CAS RN: 15623-13-9
• Molecular Formula: C20H21N7O6-2
• Molecular Weight: 455.4 g/mol
• IUPAC Name: (2S)-2-[[4-[(2-amino-7-methyl-4-oxo-7,8-dihydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• InChI: InChI=1S/C20H23N7O6/c1-9-13(24-15-16(23-9)26-20(21)27-18(15)31)8-22-11-4-2-10(3-5-11)17(30)25-12(19(32)33)6-7-14(28)29/h2-5,9,12,22H,6-8H2,1H3,(H,25,30)(H,28,29)(H,32,33)(H4,21,23,26,27,31)/p-2/t9?,12-/m0/s1
• InChI Key: FMNVDMRUKQPXQP-ACGXKRRESA-L
• Isomeric SMILES: CC1C(=NC2=C(N1)NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)[O-])C(=O)[O-]
• SMILES: CC1C(=NC2=C(N1)N=C(NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-]
• Canonical SMILES: CC1C(=NC2=C(N1)NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-]
• synonyms: 5-methyl-5,6-dihydropteroylglutamic acid

Description

5-Methyl-5,6-dihydropteroylglutamic acid, also known as 5-MTHF, is a biologically active form of folate. Folate is a B-vitamin that is essential for many biological processes, including DNA synthesis, repair, and methylation. 5-MTHF plays a crucial role in these processes, and its deficiency has been linked to various health issues, including neural tube defects, anemia, and cardiovascular disease.

Mechanism Of Action

5-Methyl-5,6-dihydropteroylglutamic acid acts as a donor of a methyl group in various biological processes, including DNA methylation and synthesis, homocysteine metabolism, and neurotransmitter synthesis. DNA methylation is a crucial epigenetic mechanism that regulates gene expression and is essential for normal development and cellular function. 5-Methyl-5,6-dihydropteroylglutamic acid donates a methyl group to homocysteine, converting it to methionine, which is then used in the synthesis of S-adenosylmethionine (SAM), a universal methyl donor. SAM is required for the methylation of DNA, RNA, proteins, and lipids. 5-Methyl-5,6-dihydropteroylglutamic acid also plays a role in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine.

Biochemical And Physiological Effects

5-Methyl-5,6-dihydropteroylglutamic acid deficiency has been associated with various health issues, including neural tube defects, anemia, and cardiovascular disease. Adequate intake of 5-Methyl-5,6-dihydropteroylglutamic acid has been shown to reduce the risk of these health issues. Moreover, 5-Methyl-5,6-dihydropteroylglutamic acid has been shown to have beneficial effects on cognitive function, mood, and immune function. 5-Methyl-5,6-dihydropteroylglutamic acid supplementation has also been explored as a potential therapeutic option for various diseases, including cancer, cardiovascular disease, and neurological disorders.

Advantages And Limitations For Lab Experiments

The advantages of using 5-Methyl-5,6-dihydropteroylglutamic acid in lab experiments include its well-established role in various biological processes, its availability as a commercial product, and its stability. However, the limitations of using 5-Methyl-5,6-dihydropteroylglutamic acid in lab experiments include its cost, the potential for degradation during storage, and the need for proper handling and disposal.

Future Directions

For research on 5-Methyl-5,6-dihydropteroylglutamic acid include investigating its role in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and neurological disorders. Moreover, further research is needed to explore the optimal dosages and delivery methods of 5-Methyl-5,6-dihydropteroylglutamic acid for therapeutic purposes. Additionally, research is needed to investigate the potential interactions between 5-Methyl-5,6-dihydropteroylglutamic acid and other dietary factors, including vitamin B12 and choline.

Synthesis Methods

5-Methyl-5,6-dihydropteroylglutamic acid can be synthesized from folic acid, which is the oxidized form of folate. Folic acid is reduced to dihydrofolic acid, which is then converted to tetrahydrofolic acid (THF) by the enzyme dihydrofolate reductase. THF is then converted to 5,10-methylene-THF, which is further converted to 5-Methyl-5,6-dihydropteroylglutamic acid by the enzyme methylenetetrahydrofolate reductase (MTHFR). MTHFR requires vitamin B2 (riboflavin) and vitamin B6 (pyridoxine) as cofactors for its activity.

Scientific Research Applications

5-Methyl-5,6-dihydropteroylglutamic acid has been extensively studied in various scientific fields, including biochemistry, genetics, and nutrition. It has been used as a tool to investigate the role of folate in DNA methylation and gene expression. 5-Methyl-5,6-dihydropteroylglutamic acid has also been used in the diagnosis and treatment of folate deficiency and related health conditions. Moreover, 5-Methyl-5,6-dihydropteroylglutamic acid has been explored as a potential therapeutic agent for various diseases, including cancer, cardiovascular disease, and neurological disorders.